Cas no 1248133-32-5 (4-{1-(bromomethyl)cyclohexyloxy}oxane)

4-{1-(Bromomethyl)cyclohexyloxy}oxane is a brominated cyclohexyl ether derivative with potential utility as an intermediate in organic synthesis. Its structure, featuring a reactive bromomethyl group and an oxane moiety, enables selective functionalization, making it valuable for constructing complex molecular frameworks. The cyclohexyl ring enhances steric stability, while the oxane group contributes to solubility in organic solvents. This compound is particularly suited for nucleophilic substitution reactions, facilitating the introduction of cyclohexyl-oxane motifs into target molecules. Its well-defined reactivity profile allows for controlled modifications in pharmaceutical and materials chemistry applications. Proper handling is advised due to the bromomethyl group's electrophilic nature.
4-{1-(bromomethyl)cyclohexyloxy}oxane structure
1248133-32-5 structure
Product Name:4-{1-(bromomethyl)cyclohexyloxy}oxane
CAS No:1248133-32-5
MF:C12H21BrO2
MW:277.19794344902
CID:5913276
PubChem ID:62113710
Update Time:2025-05-19

4-{1-(bromomethyl)cyclohexyloxy}oxane Chemical and Physical Properties

Names and Identifiers

    • 4-{1-(bromomethyl)cyclohexyloxy}oxane
    • 4-{[1-(bromomethyl)cyclohexyl]oxy}oxane
    • AKOS011393633
    • EN300-1135226
    • CS-0266099
    • 4-((1-(Bromomethyl)cyclohexyl)oxy)tetrahydro-2h-pyran
    • 1248133-32-5
    • 2H-Pyran, 4-[[1-(bromomethyl)cyclohexyl]oxy]tetrahydro-
    • Inchi: 1S/C12H21BrO2/c13-10-12(6-2-1-3-7-12)15-11-4-8-14-9-5-11/h11H,1-10H2
    • InChI Key: WOZGXVPXTJYYOZ-UHFFFAOYSA-N
    • SMILES: C1OCCC(OC2(CBr)CCCCC2)C1

Computed Properties

  • Exact Mass: 276.07249g/mol
  • Monoisotopic Mass: 276.07249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 333.3±27.0 °C(Predicted)

4-{1-(bromomethyl)cyclohexyloxy}oxane Pricemore >>

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Additional information on 4-{1-(bromomethyl)cyclohexyloxy}oxane

Comprehensive Guide to 4-{1-(bromomethyl)cyclohexyloxy}oxane (CAS No. 1248133-32-5): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 4-{1-(bromomethyl)cyclohexyloxy}oxane (CAS No. 1248133-32-5) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This bromomethyl-substituted cyclohexyloxy oxane derivative is widely utilized in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular structure, featuring a cyclohexyloxy group linked to an oxane ring via a bromomethyl bridge, offers exceptional reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-purity brominated intermediates in drug discovery has positioned 4-{1-(bromomethyl)cyclohexyloxy}oxane as a key player in modern organic synthesis. Researchers are particularly interested in its potential for constructing complex molecular architectures, such as heterocyclic compounds and functionalized polymers. With the rise of green chemistry initiatives, scientists are also exploring eco-friendly synthetic routes for this compound to minimize environmental impact while maintaining high yields.

One of the most frequently asked questions about CAS 1248133-32-5 revolves around its stability and storage conditions. This compound typically requires storage under inert conditions due to the reactivity of its bromomethyl group. Proper handling protocols, including the use of moisture-free environments and temperature control, are essential to preserve its integrity. Additionally, the compound's solubility profile—exhibiting good solubility in common organic solvents like dichloromethane and tetrahydrofuran—makes it highly adaptable for various reaction setups.

In pharmaceutical applications, 4-{1-(bromomethyl)cyclohexyloxy}oxane serves as a crucial building block for bioactive molecule synthesis. Its ability to participate in nucleophilic substitution reactions enables the creation of diverse pharmacophores, which are integral to developing new therapeutic agents. Recent studies have highlighted its role in the synthesis of enzyme inhibitors and receptor modulators, aligning with the industry's focus on targeted drug design.

The material science sector also benefits from this compound's unique properties. Its incorporation into polymeric matrices can enhance thermal stability and mechanical strength, making it suitable for advanced coatings and adhesives. Furthermore, the cyclohexyloxy-oxane moiety contributes to improved solubility and processability in polymer systems, addressing key challenges in industrial applications.

Market trends indicate a steady increase in the demand for CAS 1248133-32-5, driven by its expanding applications in high-value chemical synthesis. Suppliers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of research institutions and industrial manufacturers. As the chemical industry continues to innovate, 4-{1-(bromomethyl)cyclohexyloxy}oxane is expected to play a pivotal role in the development of next-generation specialty chemicals.

For researchers and industry professionals seeking reliable information on bromomethyl-functionalized oxanes, this guide provides a comprehensive overview of 4-{1-(bromomethyl)cyclohexyloxy}oxane, covering its chemical behavior, practical uses, and future prospects. By staying informed about the latest advancements and applications, stakeholders can leverage this compound's potential to drive innovation in their respective fields.

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